Cas no 4118-07-4 (1,3-Dioxolan-4-one,2,5-dimethyl-, (2R,5R)-rel-)

• Product name: 1,3-Dioxolan-4-one,2,5-dimethyl-, (2R,5R)-rel-
• CAS No: 4118-07-4
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 329183
• PubChem ID: 107214

1,3-Dioxolan-4-one,2,5-dimethyl-, (2R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolan-4-one,2,5-dimethyl-, (2R,5R)-rel-
• cis-2,5-Dimethyl-1,3-dioxolan-4-one
• 2,5-dimethyl-1,3-dioxolan-4-one
• 4118-07-4
• 4051-08-5
• EINECS 223-911-7
• DTXSID40960912
• SCHEMBL15289894
• EINECS 223-753-9
• trans-2,5-Dimethyl-1,3-dioxolan-4-one

• Inchi： InChI=1S/C5H8O3/c1-3-5(6)8-4(2)7-3/h3-4H,1-2H3
• InChI Key： HZEDJCAGLIJEAI-UHFFFAOYSA-N
• SMILES： CC1OC(C)C(=O)O1

Computed Properties

• Exact Mass: 116.04734
• Monoisotopic Mass: 116.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 0.7

Experimental Properties

• Density: 1.082
• Boiling Point: 171.9°Cat760mmHg
• Flash Point: 61.4°C
• Refractive Index: 1.41
• PSA: 35.53